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The increasing demand for effective and environmentally friendly solutions to pollution has
brought microbial surfactants, or biosurfactants, to the forefront of bioremediation research.
Among the most promising candidates are sophorolipids and rhamnolipids, glycolipids
produced by yeasts and bacteria, respectively. Both exhibit properties that make them effective
in the remediation of hydrocarbons and heavy metals. This guide provides a detailed
comparative analysis of their performance, supported by experimental data, to aid researchers
in selecting the appropriate biosurfactant for their specific bioremediation needs.

Performance in Hydrocarbon Bioremediation

Both sophorolipids and rhamnolipids have demonstrated significant potential in enhancing the
biodegradation of hydrocarbons by increasing their bioavailability to degrading microorganisms.
Sophorolipids, produced by yeasts such as Starmerella bombicola, and rhamnolipids,
primarily from Pseudomonas aeruginosa, are effective emulsifiers of various oils.[1][2][3][4]

Experimental data indicates that sophorolipids can significantly enhance the degradation of
various hydrocarbons. For instance, the addition of sophorolipids has been shown to increase
the biodegradation of pristine, hexadecane, and 2-methylnaphthalene to 85%, 97%, and 95%
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within a few days. Furthermore, they have been observed to achieve up to 80% degradation of
saturates and 72% of aromatics in crude oil-contaminated soil over 56 days. The synergistic
application of sophorolipids with bioaugmentation can further enhance the total petroleum
hydrocarbon (TPH) degradation, with one study reporting an increase in TPH removal from
12.2% to 57.7%.

Rhamnolipids also exhibit strong emulsifying properties and have been shown to be effective in
crude oil degradation.[3] Studies have demonstrated that rhamnolipid-producing bacterial
strains can consume a significant portion of crude oil in a relatively short period. For example, a
Pseudomonas aeruginosa strain was reported to degrade 50% of crude oil in 12 days.[3] The
synergistic effect of rhamnolipids with bacterial consortia has been shown to biodegrade up to
81% of total petroleum hydrocarbons within 35 days.[5]

Parameter Sophorolipids Rhamnolipids Reference
Pristane Degradation 85% in 6 days Not specified
Hexadecane ] N
) 97% in 6 days Not specified
Degradation

2-Methylnaphthalene

) 95% in 2 days Not specified
Degradation
Crude QOil (Saturates) ] 50% in 12 days
) 80% in 56 days ) [3]
Degradation (whole oil)
Crude Oil (Aromatics) ] N
72% in 56 days Not specified

Degradation

TPH Degradation ] ]
. 81% (with bacterial
(with 57.7% ) [5]
. . consortia)
bioaugmentation)

Table 1: Comparative Efficacy of Sophorolipids and Rhamnolipids in Hydrocarbon
Bioremediation.

Performance in Heavy Metal Bioremediation
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The ability of biosurfactants to chelate and mobilize heavy metals makes them valuable tools
for the remediation of contaminated soils and water. Both sophorolipids and rhamnolipids
have been investigated for this purpose, with rhamnolipids being more extensively studied in
this context.

Rhamnolipids have demonstrated considerable efficiency in removing a range of heavy metals.
For instance, at a concentration of 80 ppm, rhamnolipids have been shown to remove 62% of
lead, 56% of nickel, and 53% of cadmium from contaminated water.[6] Another study reported
that rhamnolipids could remove up to 97% of lead from a single metal solution with the aid of
filtration or centrifugation.[7]

Sophorolipids have also shown potential in heavy metal removal, although there is less
quantitative data available in direct comparison to rhamnolipids. One study reported that
sophorolipids could remove 44.5% of lead and 83.6% of cadmium from contaminated soill
when used in a soil washing technique. The efficiency of cadmium removal increased to 95%

with the introduction of the sophorolipid-producing bacterium, Starmerella bombicola.

Heavy Metal

Sophorolipid
Removal Efficiency

Rhamnolipid
Removal Efficiency

Reference

Cadmium (Cd)

83.6% - 95% (soil

washing with bacteria)

53% (80 ppm in

water)

[6]

62% (80 ppm in

Lead (Pb) 44.5% (soil washing) water), up to 97% [61[7]
(with filtration)
) ) N 56% (80 ppm in
Nickel (Ni) Not specified [6]
water)
. . 20% (80 ppm in
Zinc (Zn) Not specified [6]
water)
. . 28% (80 ppm in
Barium (Ba) Not specified [6]
water)
Strontium (Sr) Not specified 7% (80 ppm in water) [6]
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Table 2: Comparative Efficacy of Sophorolipids and Rhamnolipids in Heavy Metal
Bioremediation.

Biosynthesis Pathways

The production of sophorolipids and rhamnolipids involves distinct metabolic pathways within
their respective producing microorganisms. Understanding these pathways is crucial for
optimizing production and potentially for engineering strains with enhanced biosurfactant
yields.

Sophorolipid Biosynthesis Pathway

Sophorolipids are synthesized by yeasts, primarily Starmerella bombicola. The pathway
involves the hydroxylation of a fatty acid, followed by sequential glycosylation steps.

(ﬁ (ﬁ Glucosyltransferase 2
Fatty Acid Cytochrome P450 »| Hydroxy Fatty Acid 1y hydroxy-fatty acid * »| Sophorolipid (Acidic form) Lactonization .| 5phorolipid (Lactonic form)

Click to download full resolution via product page

Caption: Sophorolipid biosynthesis pathway.

Rhamnolipid Biosynthesis Pathway

Rhamnolipids are synthesized by bacteria, most notably Pseudomonas aeruginosa. The
pathway involves the synthesis of a rhamnose precursor and a fatty acid dimer, which are then
combined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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